Cas no 126921-44-6 (Quinoline,4-[2-[4-(2-methylphenyl)-1-piperazinyl]ethyl]-)
126921-44-6 structure
Product Name:Quinoline,4-[2-[4-(2-methylphenyl)-1-piperazinyl]ethyl]-
CAS No:126921-44-6
MF:C22H25N3
MW:331.454005002975
CID:173669
PubChem ID:3080020
Update Time:2025-04-19
Quinoline,4-[2-[4-(2-methylphenyl)-1-piperazinyl]ethyl]- Chemical and Physical Properties
Names and Identifiers
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- Quinoline,4-[2-[4-(2-methylphenyl)-1-piperazinyl]ethyl]-
- 4-[2-[4-(2-methylphenyl)piperazin-1-yl]ethyl]quinoline
- 4-(2-(4-(2-Methylphenyl)-1-piperazinyl)ethyl)quinoline
- Quinoline, 4-(2-(4-(2-methylphenyl)-1-piperazinyl)ethyl)-
- BRN 4544753
- DTXSID30155330
- 126921-44-6
-
- Inchi: 1S/C22H25N3/c1-18-6-2-5-9-22(18)25-16-14-24(15-17-25)13-11-19-10-12-23-21-8-4-3-7-20(19)21/h2-10,12H,11,13-17H2,1H3
- InChI Key: RSVDGLRRVHYUBW-UHFFFAOYSA-N
- SMILES: N1(CCC2C=CN=C3C=CC=CC=23)CCN(C2C=CC=CC=2C)CC1
Computed Properties
- Exact Mass: 331.20505
- Monoisotopic Mass: 331.205
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 404
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 19.4Ų
Experimental Properties
- Density: 1.124
- Boiling Point: 501.6°C at 760 mmHg
- Flash Point: 257.2°C
- Refractive Index: 1.628
- PSA: 19.37
Quinoline,4-[2-[4-(2-methylphenyl)-1-piperazinyl]ethyl]- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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